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Cat. No.: B1297537 Get Quote

An In-Depth Technical Guide to the Health and Safety of 1-Nitro-4-(trifluoromethoxy)benzene

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive health and safety guide for the handling, storage,

and emergency management of 1-Nitro-4-(trifluoromethoxy)benzene (CAS No. 713-65-5).

As a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs, a

thorough understanding of its properties and associated hazards is paramount for ensuring

laboratory safety.[1][2] This guide moves beyond mere compliance, offering field-proven

insights and explaining the causality behind safety protocols to empower researchers with the

knowledge needed for safe and effective work.

Compound Identification and Physicochemical
Properties
1-Nitro-4-(trifluoromethoxy)benzene, also known as 4-Nitrophenyl trifluoromethyl ether, is an

organic compound valued for the unique electronic properties imparted by its trifluoromethoxy

group.[3] These properties, however, necessitate careful handling. A summary of its key

identifiers and physicochemical characteristics relevant to safety is provided below.

Table 1: Compound Identification
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Identifier Value

Chemical Name 1-Nitro-4-(trifluoromethoxy)benzene[4]

Synonyms
4-(Trifluoromethoxy)nitrobenzene, 4-Nitrophenyl

trifluoromethyl ether[1][3][4]

CAS Number 713-65-5[3][4][5][6]

Molecular Formula C7H4F3NO3[3][4][6]

| Molecular Weight | 207.11 g/mol [4][6] |

Table 2: Physicochemical Properties

Property Value Source(s)

Appearance
Light yellow to orange
clear liquid

[6][7][8]

Melting Point 15 °C [3][7][8]

Boiling Point
217.4 °C @ 760 mmHg; 60 °C

@ 4 mmHg
[3][8]

Density ~1.45 g/cm³ [8]

Flash Point
85 °C / 185 °F (Combustible

Liquid)
[3][8]

| Solubility | Not miscible or difficult to mix in water; Soluble in chloroform. |[2][7] |

Hazard Identification and GHS Classification
This chemical is classified as hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[5] The Globally Harmonized System (GHS) classification

provides a universal framework for understanding its primary risks.

Table 3: GHS Classification for 1-Nitro-4-(trifluoromethoxy)benzene | Category | Code |

Description | Pictogram | Signal Word | | :--- | :--- | :--- | :--- | :--- | | Skin Corrosion/Irritation |
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H315 | Causes skin irritation (Category 2) |

alt text

| Warning | | Serious Eye Damage/Irritation | H319 | Causes serious eye irritation (Category 2) |
| | | STOT (Single Exposure) | H335 | May cause respiratory irritation (Category 3) | | | |
Flammable Liquids | H227 | Combustible liquid | None in US | Warning |

STOT: Specific Target Organ Toxicity

Toxicological Profile: A Mechanistic Perspective
While comprehensive toxicological data for 1-Nitro-4-(trifluoromethoxy)benzene is not fully

available, the known hazards and the toxicology of structurally related nitroaromatic

compounds provide a strong basis for risk assessment.[5]

Acute Effects: The primary documented hazards are irritation to the skin, eyes, and

respiratory system.[5][6] Direct contact can cause redness and inflammation, while inhalation

of vapors or mists may lead to irritation of the nasal passages and throat.[5][6]

Potential for Methemoglobinemia: A significant, albeit less immediate, risk associated with

nitrobenzene compounds is methemoglobinemia.[5][9][10] Though one safety data sheet

notes this as "none reasonably foreseeable," this condition arises when the iron in

hemoglobin is oxidized, rendering it unable to transport oxygen.[5] This can lead to cyanosis,

fatigue, dizziness, and, in severe cases, coma or death.[10] Given that nitrobenzene is

readily absorbed through the skin and by inhalation, minimizing exposure is critical to

prevent this systemic effect.[10]

Chronic Exposure and Carcinogenicity: Data on the chronic effects of this specific compound

are lacking. However, it is crucial to note that the International Agency for Research on

Cancer (IARC) classifies the parent compound, nitrobenzene, as Group 2B, "possibly

carcinogenic to humans".[10] This underscores the importance of adhering to strict long-term

exposure controls.

The Hierarchy of Controls: A Proactive Safety
Framework
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Effective management of chemical hazards relies on a multi-layered approach known as the

hierarchy of controls. This framework prioritizes the most effective and reliable control

measures.

Hierarchy of Controls for 1-Nitro-4-(trifluoromethoxy)benzene

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
(e.g., Certified Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least
Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

4.1. Engineering Controls The primary method for controlling exposure is to handle this

compound within a certified chemical fume hood.[11] This ensures that vapors and mists are
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effectively captured and exhausted, protecting the user from respiratory exposure.[5]

4.2. Administrative Controls

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this chemical.

Training: Ensure all personnel are trained on the specific hazards, handling protocols, and

emergency procedures outlined in this guide and the material's Safety Data Sheet (SDS).

Access Control: Restrict access to areas where the chemical is stored and handled.

4.3. Personal Protective Equipment (PPE) PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls.

Table 4: Mandatory Personal Protective Equipment

Protection Type Specification Rationale and Standards

Eye Protection
Chemical safety goggles
and/or a full-face shield.

Protects against splashes
and vapors that cause
serious eye irritation.[6]
Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[5]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Prevents skin contact and

irritation.[5] Nitrile gloves may

offer splash protection but are

not suitable for prolonged

contact. Always check

manufacturer's resistance

data.[12]

Skin and Body

Flame-retardant lab coat worn

over long-sleeved clothing and

long pants. Closed-toe,

chemical-resistant shoes.

Minimizes skin exposure from

splashes and spills.[6][12] A

chemical-resistant apron is

recommended when handling

larger quantities.[13]
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| Respiratory | Not required under normal use with adequate engineering controls (fume hood).

| A NIOSH-approved respirator with an organic vapor cartridge is required if ventilation is

insufficient or during a large spill cleanup.[6][11][12] |

Protocols for Handling, Storage, and Disposal
5.1. Step-by-Step Handling Protocol (Small Scale)

Preparation: Don all required PPE as specified in Table 4. Ensure the chemical fume hood is

operational and the sash is at the appropriate working height.

Transport: Obtain the container from its designated storage location. Use a secondary

container for transport to the fume hood.

Dispensing: Securely place the container in the fume hood. Use only spark-proof tools for

opening and dispensing.[14] Transfer the required amount to your reaction vessel or

weighing container.

Closure: Tightly close the primary container immediately after dispensing.

Cleanup: Decontaminate any affected surfaces within the fume hood. Dispose of any

contaminated materials (e.g., pipette tips, weighing paper) in a designated hazardous waste

container.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

removing gloves.[5]

5.2. Storage Requirements

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][5]

[15]

Keep the container tightly closed to prevent the release of vapors.[5][6]

Store locked up to prevent unauthorized access.[5]

Incompatibilities: Store away from strong oxidizing agents.[2]
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5.3. Disposal Considerations This chemical and its containers must be treated as hazardous

waste.[6] All disposal methods must comply with federal, state, and local environmental

regulations.[5] Never dispose of this chemical down the drain.[5] Consult with your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Emergency Response Protocols
Rapid and correct response during an emergency is critical to minimizing harm.

Exposure Route

Immediate Action

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap & water for 15+ min.

Rinse eyes with water for 15+ min,
 lifting eyelids. Remove contacts if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention.
Bring SDS.

Click to download full resolution via product page

Caption: Emergency first aid response flowchart for exposure.

6.1. Accidental Release Measures In the event of a spill, follow this protocol:
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Spill Detected

Evacuate non-essential personnel.
Alert others in the area.

Remove all ignition sources.
Ensure adequate ventilation (fume hood).

Don appropriate PPE
(respirator may be needed).

Contain the spill with inert absorbent material
(e.g., sand, vermiculite).

Carefully collect absorbed material into a
sealed, labeled hazardous waste container.

Decontaminate the spill area.

Dispose of waste through EHS.

Click to download full resolution via product page

Caption: Step-by-step workflow for spill response.
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Key Spill Response Steps:

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate non-essential

staff.[16]

Control Hazards: Remove all sources of ignition and ensure the area is well-ventilated.[5][16]

Protect Yourself: Wear appropriate PPE, including respiratory protection if necessary.[5]

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like

sand, earth, or vermiculite.[5][16] Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container

for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Dispose: Contact your EHS department for proper disposal of the waste container.

6.2. Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[17][18]

Specific Hazards: This is a combustible liquid.[8] Keep containers cool with a water spray to

prevent pressure buildup.[17] Thermal decomposition may produce irritating and toxic gases,

including nitrogen oxides and hydrogen fluoride.[17][19]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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